Cas no 2177-30-2 (4,4-dimethylpent-1-en-3-one)

• Product Name: 4,4-dimethylpent-1-en-3-one
• CAS No: 2177-30-2
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD18072789
• CID: 1404331
• PubChem ID: 3014080
• Update Time: 2025-04-20

4,4-dimethylpent-1-en-3-one Chemical and Physical Properties

Names and Identifiers

• 4,4-dimethylpent-1-en-3-one
• 1-Penten-3-one, 4,4-dimethyl-
• 4,4-Dimethyl-1-penten-3-one
• t-butyl vinyl ketone
• 4,4-dimethyl-pent-1-en-3-one
• SCHEMBL1142747
• DTXSID20176170
• 2,2-dimethylpent-4-en-3-one
• AKOS011342378
• SCHEMBL22448230
• EN300-60338
• G46899
• Z940201244
• MUOKXXOKLLKNIE-UHFFFAOYSA-N
• 2177-30-2

• MDL： MFCD18072789
• Inchi： 1S/C7H12O/c1-5-6(8)7(2,3)4/h5H,1H2,2-4H3
• InChI Key： MUOKXXOKLLKNIE-UHFFFAOYSA-N
• SMILES： O=C(C=C)C(C)(C)C

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.822
• Boiling Point: 140.1°C at 760 mmHg
• Flash Point: 35.1°C
• Refractive Index: 1.415
• PSA: 17.07